Cas no 921630-66-2 (Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate)

• Product Name: Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate
• CAS No: 921630-66-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 754384
• Update Time: 2023-08-03

Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-(2-oxoethyl)-, methyl ester, (2S)-
• AQXXLBGKWDWVFE-ZETCQYMHSA-N
• (s)-methyl 2-isopropyl-4-oxobutanoate
• methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate
• Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate

• Inchi： 1S/C8H14O3/c1-6(2)7(4-5-9)8(10)11-3/h5-7H,4H2,1-3H3/t7-/m0/s1
• InChI Key： AQXXLBGKWDWVFE-ZETCQYMHSA-N
• SMILES： O(C)C([C@@H](CC=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Topological Polar Surface Area: 43.4